1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate

• IUPAC Name: dimethyl 2-[(pyridin-3-ylamino)methylidene]propanedioate
• InChI: InChI=1S/C11H12N2O4/c1-16-10(14)9(11(15)17-2)7-13-8-4-3-5-12-6-8/h3-7,13H,1-2H3
• InChI Key: QWPFNHUREFJFFK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=CNC1=CN=CC=C1)C(=O)OC
• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol

Description

“1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” is a chemical compound with the molecular formula C11H12N2O4. It is also known as Pyridoxal Isonicotinoyl Hydrazone (PIH) or Bis (4-Pyridinylmethylene).

Synthesis Analysis

While specific synthesis methods for “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” were not found, related compounds have been synthesized using various methods. For instance, novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives were synthesized using magnesium oxide nanoparticles. Another method involved the synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from a-bromoketones and 2-aminopyridine under different reaction conditions.

Molecular Structure Analysis

The molecular structure of “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” can be represented by the InChI code: 1S/C11H12N2O4/c1-3-18-12(16)11(13(17)19-4-2)9-15-10-6-5-7-14-8-10/h5-9,15H,3-4H2,1-2H3.

Physical And Chemical Properties Analysis

The molecular weight of “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” is 236.22 g/mol. Additional physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. .

Antioxidant Activity

. This suggests that “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” could potentially exhibit similar antioxidant properties.

Anti-inflammatory Activity

. This indicates a potential application of “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” in the development of anti-inflammatory drugs.

Chemotherapeutic Applications

. This suggests a potential application in cancer treatment.

Antileishmanial and Antimalarial Activities

. This suggests a potential application in the treatment of leishmaniasis and malaria.

Pharmacological Research

. This suggests that “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” could be used in pharmacological research to develop new drugs with various therapeutic effects.

Safety and Hazards

While specific safety and hazard information for “1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate” was not found, related compounds have been associated with certain hazards. For example, 1,3-diethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate has been associated with hazard statements H302, H312, and H332.

Mechanism of Action

Target of Action

The primary target of 1,3-Dimethyl 2-{[(pyridin-3-yl)amino]methylidene}propanedioate is the LmPTR1 pocket . This pocket is an active site in the Leishmania major pteridine reductase 1 (LmPTR1), a key enzyme involved in the survival and proliferation of the Leishmania parasite .

Mode of Action

The compound interacts with its target by fitting into the LmPTR1 pocket . This interaction is characterized by a lower binding free energy, which indicates a strong and favorable interaction between the compound and its target .

Result of Action

The compound exhibits potent in vitro antipromastigote activity . This suggests that it is effective in inhibiting the growth of the Leishmania parasite in laboratory settings. The compound’s action results in a significant reduction in the parasite’s survival and proliferation .